Cas no 79982-82-4 (Fenretinide Glucuronide)

• Product name: Fenretinide Glucuronide
• CAS No: 79982-82-4
• MF: C₃₂H₄₁NO₈
• MW: 567.66984
• CID: 1079986
• PubChem ID: 56841152

Fenretinide Glucuronide Chemical and Physical Properties

Names and Identifiers

• Fenretinide Glucuronide
• (2S,3S,6S)-6-[4-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]amino]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 79982-82-4
• CCRIS 7563
• N-(4-Hydroxyphenyl)retinamide-O-glucuronide

• Inchi： InChI=1S/C32H41NO8/c1-19(11-16-24-21(3)10-7-17-32(24,4)5)8-6-9-20(2)18-25(34)33-22-12-14-23(15-13-22)40-31-28(37)26(35)27(36)29(41-31)30(38)39/h6,8-9,11-16,18,26-29,31,35-37H,7,10,17H2,1-5H3,(H,33,34)(H,38,39)/b9-6+,16-11+,19-8+,20-18+/t26?,27-,28?,29-,31+/m0/s1
• InChI Key： UVITUJIIRZWOPU-JNRLUXRTSA-N
• SMILES： CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)NC2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C)C

Computed Properties

• Exact Mass: 567.28321727g/mol
• Monoisotopic Mass: 567.28321727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: 5.3